Cas no 2309314-29-0 (3-(difluoromethyl)-1-(4-methoxybenzenesulfonyl)azetidine)

• Product Name: 3-(difluoromethyl)-1-(4-methoxybenzenesulfonyl)azetidine
• CAS No: 2309314-29-0
• MF: C₁₁H₁₃F₂NO₃S
• MW: 277.287628889084
• CID: 5339288
• Update Time: 2025-06-07

3-(difluoromethyl)-1-(4-methoxybenzenesulfonyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-1-((4-methoxyphenyl)sulfonyl)azetidine
• 3-(difluoromethyl)-1-(4-methoxyphenyl)sulfonylazetidine
• 3-(difluoromethyl)-1-(4-methoxybenzenesulfonyl)azetidine

• Inchi： 1S/C11H13F2NO3S/c1-17-9-2-4-10(5-3-9)18(15,16)14-6-8(7-14)11(12)13/h2-5,8,11H,6-7H2,1H3
• InChI Key： TYVVOCXBTOAQRL-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(N1CC(C(F)F)C1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: 1.9
• Topological Polar Surface Area: 55

Additional information on 3-(difluoromethyl)-1-(4-methoxybenzenesulfonyl)azetidine

Introduction to 3-(difluoromethyl)-1-(4-methoxybenzenesulfonyl)azetidine (CAS No: 2309314-29-0)

3-(difluoromethyl)-1-(4-methoxybenzenesulfonyl)azetidine, identified by its CAS number 2309314-29-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidine derivatives, which are known for their structural versatility and potential biological activity. The presence of both a difluoromethyl group and a 4-methoxybenzenesulfonyl moiety in its molecular structure imparts unique chemical and pharmacological properties, making it a promising candidate for further exploration in drug discovery.

The difluoromethyl group, characterized by its electron-withdrawing nature, is frequently incorporated into pharmaceutical molecules to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles. This group has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents due to its ability to influence the electronic distribution of the molecule. In contrast, the 4-methoxybenzenesulfonyl moiety contributes to the compound's hydrophobicity and potential interaction with biological targets. The sulfonamide functionality is well-documented for its role in drug design, often serving as a key pharmacophore in molecules targeting enzymes and receptors.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in addressing unmet medical needs. Azetidine derivatives, in particular, have been investigated for their potential as kinase inhibitors, protease inhibitors, and antimicrobial agents. The structural framework of 3-(difluoromethyl)-1-(4-methoxybenzenesulfonyl)azetidine provides a unique scaffold that could be exploited for designing novel therapeutic entities. The combination of the difluoromethyl group and the 4-methoxybenzenesulfonyl substituent suggests that this compound may exhibit inhibitory activity against specific enzymes or receptors involved in disease pathways.

In the context of current research, there is growing interest in developing small molecules that can modulate protein-protein interactions (PPIs) critical for various diseases. The sulfonamide moiety in 3-(difluoromethyl)-1-(4-methoxybenzenesulfonyl)azetidine could serve as a hinge-binding region, allowing for precise targeting of protein targets. Additionally, the electron-deficient nature of the difluoromethyl group may facilitate interactions with positively charged residues on biological macromolecules. Such interactions are often crucial for achieving high-affinity binding and effective drug action.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies may include nucleophilic substitution reactions to introduce the sulfonamide group, followed by protection-deprotection steps to control reactivity. The presence of both functional groups necessitates careful consideration of reaction conditions to avoid unwanted side products. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, may offer efficient routes to produce this compound on a scalable basis.

Once synthesized, 3-(difluoromethyl)-1-(4-methoxybenzenesulfonyl)azetidine can be subjected to rigorous biological evaluation to assess its potential therapeutic utility. High-throughput screening (HTS) platforms are commonly employed to identify compounds with desirable biological activity against a wide range of targets. Additionally, structure-activity relationship (SAR) studies can be conducted to refine the molecular structure for improved efficacy and selectivity. Computational modeling techniques, such as molecular docking and molecular dynamics simulations, can provide insights into how this compound interacts with biological targets at the atomic level.

The incorporation of fluorine atoms into pharmaceutical molecules is a well-established strategy to enhance drug properties. The difluoromethyl group in particular has been shown to improve pharmacokinetic profiles by increasing lipophilicity and metabolic stability. This modification can also influence binding affinity by altering electronic distributions at key interaction sites. In the case of 3-(difluoromethyl)-1-(4-methoxybenzenesulfonyl)azetidine, these effects may contribute to its potential as a lead compound for drug development.

From a regulatory perspective, compounds like 3-(difluoromethyl)-1-(4-methoxybenzenesulfonyl)azetidine must undergo thorough characterization before being considered for clinical trials or commercialization. Analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography are essential for confirming molecular structure and purity. Furthermore, stability studies under various conditions must be conducted to ensure that the compound remains consistent throughout manufacturing and storage processes.

The future direction of research involving 3-(difluoromethyl)-1-(4-methoxybenzenesulfonyl)azetidine may involve exploring its potential in treating specific diseases or disorders. Given its structural features, it could be investigated as an inhibitor of kinases overexpressed in cancer cells or as a modulator of inflammatory pathways associated with autoimmune diseases. Additionally, its ability to interact with biological targets suggests that it may have applications in neurodegenerative diseases or infectious diseases where protein-protein interactions play a critical role.

In conclusion,3-(difluoromethyl)-1-(4-methoxybenzenesulfonyl)azetidine (CAS No: 2309314-29-0) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features—comprising both a difluoromethyl group and a 4-methoxybenzenesulfonyl moiety—make it an attractive candidate for further exploration as a lead compound or building block for novel therapeutics. As research continues to uncover new applications for azetidine derivatives,3-(difluoromethyl)-1-(4-methoxybenzenesulfonyl)azetidine may play an important role in addressing unmet medical needs through innovative drug design strategies.